H-Lys(Z)-OH
Overview
Description
“H-Lys(Z)-OH”, also known as N6-(Benzyloxycarbonyl)-L-lysine, is a protected amino acid . It has a linear formula of C6H5CH2OOCNH(CH2)4CH(NH2)COOH and a molecular weight of 280.32 .
Synthesis Analysis
“this compound” is commonly used as a reagent in the synthesis of peptides . It is available from various suppliers, including Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C6H5CH2OOCNH(CH2)4CH(NH2)COOH . The InChI representation is InChI=1S/C14H20N2O4/c15-12(13(17)18)8-4-5-9-16-14(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,15H2,(H,16,19)(H,17,18)/t12-/m0/s1 .
Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 280.32 g/mol . It has an optical activity of [α]20/D +14.4°, c = 1.6 in 1 M HCl . Its melting point is 259 °C (dec.) (lit.) .
Scientific Research Applications
Peptide Synthesis and Protein Research : H-Lys(Z)-OH is used in the synthesis of peptides, including corticotropin derivatives (Inouye & Watanabe, 1977). Another study highlights its role in the synthesis of cyclic peptide polyamines, providing a comparative study of routes to cyclo-(Lys-Lys-Gly)2 (Bailey & Crofts, 1992).
Transdermal Peptide Delivery : Research on the impact of charge and molecular weight on the iontophoretic delivery of dipeptides, including H-Lys-Lys-OH, shows its relevance in transdermal drug delivery systems (Abla, Naik, Guy, & Kalia, 2005).
Protein Structure and Function : A study of hydrogen bonds in proteins, including those involving lysine, offers insights into proton-conducting mechanisms in biological membranes (Kristof & Zundel, 1980).
Nanomaterial Synthesis : this compound plays a role in the fabrication of hierarchical ZnO nanostructures, highlighting its importance in the field of nanotechnology and photocatalysis (Truong, Le, Kimura, Yin, Sato, & Ling, 2013).
Oxidation Studies and Reactive Oxygen Species : The oxidation of amino acid derivatives, including L-Lysine, by hydroxyl radicals has been studied to understand the oxidative processes in biological systems (Uranga, Mujika, Grande-Aztatzi, & Matxain, 2018).
Biomedical Applications : this compound is involved in the synthesis of biodegradable poly(ester amide)s with pendant amine functional groups, which have potential applications in biomedical and pharmacological fields (Deng, Wu, Reinhart-King, & Chu, 2009).
Peptide Transport and Inhibition : The dipeptide derivative Lys[Z(NO(2))]-Pro, related to this compound, is identified as a competitive inhibitor of the mammalian peptide transporter PEPT1, indicating its significance in cellular transport processes (Knütter et al., 2001).
Future Directions
Mechanism of Action
Target of Action
H-Lys(Z)-OH, also known as Nε-Z-L-lysine methyl ester hydrochloride , is a derivative of the essential amino acid lysineAs a lysine derivative, it may interact with enzymes or proteins that recognize or modify lysine residues, such as histone deacetylases (hdacs) .
Mode of Action
For instance, HDACs, which remove acetyl groups from lysine residues in histone and non-histone proteins , could potentially interact with this compound.
Biochemical Pathways
For instance, lysine acetylation, regulated by the opposing actions of histone acetyltransferases (HATs) and HDACs, is a key post-translational modification that controls gene transcription, cell differentiation, DNA damage responses, and apoptosis .
Result of Action
Given its potential interaction with hdacs, it may influence gene expression and cellular processes regulated by lysine acetylation .
properties
IUPAC Name |
(2S)-2-amino-6-(phenylmethoxycarbonylamino)hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4/c15-12(13(17)18)8-4-5-9-16-14(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,15H2,(H,16,19)(H,17,18)/t12-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKGCFBNYQJDIGS-LBPRGKRZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)NCCCCC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC(=O)NCCCC[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
25931-47-9 |
Source
|
| Record name | L-Lysine, N6-[(phenylmethoxy)carbonyl]-, homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25931-47-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID00921741 |
Source
|
| Record name | N~6~-[(Benzyloxy)(hydroxy)methylidene]lysine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00921741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1155-64-2 |
Source
|
| Record name | ε-(Benzyloxycarbonyl)-L-lysine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1155-64-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N(epsilon)-Carbobenzoxylysine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001155642 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N~6~-[(Benzyloxy)(hydroxy)methylidene]lysine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00921741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N6-benzyloxycarbonyl-L-lysine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.259 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the reaction described in the research paper regarding H-Lys(Z)-OH?
A1: The research paper investigates the use of methanesulfonic acid in peptide synthesis, specifically its ability to selectively remove the benzyloxycarbonyl (Z) protecting group from this compound. The study demonstrates that methanesulfonic acid can effectively cleave the Z group without causing unwanted side reactions, like the formation of H-Lys(Bzl)-OH. [] This selective deprotection is crucial in peptide synthesis as it allows for the controlled addition of amino acids in a specific sequence to build the desired peptide chain.
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